Cas no 1805219-87-7 (3-Bromo-4-nitropyridine-5-acetonitrile)

• Product Name: 3-Bromo-4-nitropyridine-5-acetonitrile
• CAS No: 1805219-87-7
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4901692
• Update Time: 2025-06-08

3-Bromo-4-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitropyridine-5-acetonitrile

• Inchi： 1S/C7H4BrN3O2/c8-6-4-10-3-5(1-2-9)7(6)11(12)13/h3-4H,1H2
• InChI Key： IJSLIYSTJKVYJE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CC#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-4-nitropyridine-5-acetonitrile

Introduction to 3-Bromo-4-nitropyridine-5-acetonitrile (CAS No. 1805219-87-7)

3-Bromo-4-nitropyridine-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805219-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with a bromine atom at the 3-position, a nitro group at the 4-position, and an acetonitrile moiety at the 5-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Bromo-4-nitropyridine-5-acetonitrile lies in its versatility as a building block for more complex chemical entities. The presence of both bromine and nitro functional groups provides multiple sites for further chemical modification, enabling researchers to tailor its properties for specific applications. This compound has been increasingly utilized in medicinal chemistry due to its role in constructing pharmacophores that exhibit desirable biological activities.

In recent years, 3-Bromo-4-nitropyridine-5-acetonitrile has been explored in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism. The pyridine scaffold is particularly relevant in this context, as it is a common motif found in many approved drugs and drug candidates. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds essential for drug design.

The nitro group at the 4-position of 3-Bromo-4-nitropyridine-5-acetonitrile serves as a versatile handle for further functionalization. Reduction of the nitro group to an amine can introduce additional reactivity, enabling the formation of amides, sulfonamides, or other pharmacologically relevant structures. This adaptability has made it a preferred starting material for libraries of compounds screened in high-throughput drug discovery campaigns.

Moreover, the acetonitrile moiety at the 5-position contributes to the overall solubility and reactivity of the compound, facilitating its use in solution-phase organic synthesis. This feature is particularly advantageous when employing techniques such as liquid-phase parallel synthesis, where efficient dissolution and reaction homogeneity are critical.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-4-nitropyridine-5-acetonitrile as a scaffold for drug development. Molecular modeling studies have identified its suitability for binding to protein targets with high affinity and selectivity. For example, virtual screening campaigns have suggested that derivatives of this compound may interact with kinases and transcription factors implicated in inflammatory diseases. These findings underscore its importance as a starting point for structure-based drug design.

The synthesis of 3-Bromo-4-nitropyridine-5-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the 3-position, nitration at the 4-position, and introduction of the acetonitrile group via nucleophilic substitution or condensation reactions. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent applications in pharmaceutical research.

In conclusion, 3-Bromo-4-nitropyridine-5-acetonitrile (CAS No. 1805219-87-7) is a versatile intermediate with broad applicability in medicinal chemistry and chemical biology. Its unique structural features—combining bromine and nitro substituents on a pyridine ring with an acetonitrile side chain—make it an invaluable tool for constructing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play an increasingly significant role in the discovery and development of next-generation drugs.